Cas no 2227876-24-4 (rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine
• CAS No: 2227876-24-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6435112
• PubChem ID: 165624539
• Update Time: 2025-10-28

rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine
• 2227876-24-4
• EN300-1772000
• rac-[(1R,2R)-2-[(propan-2-yloxy)methyl]cyclopropyl]methanamine

• Inchi： 1S/C8H17NO/c1-6(2)10-5-8-3-7(8)4-9/h6-8H,3-5,9H2,1-2H3/t7-,8-/m0/s1
• InChI Key： LQQIQMZVYAETCE-YUMQZZPRSA-N
• SMILES： O(C(C)C)C[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine (CAS No. 2227876-24-4)

The compound rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine (CAS No. 2227876-24-4) is a chiral cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylmethanamine core and the propan-2-yloxy substituent, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine is its stereochemistry. The (1R,2R) configuration imparts distinct pharmacological properties, which are being investigated for their potential to enhance drug efficacy and reduce side effects. Recent studies have highlighted its role in modulating neurotransmitter receptors, a topic of high relevance given the rising global focus on mental health and neurological disorders.

In the context of green chemistry and sustainable synthesis, rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine has garnered attention due to its potential for atom-efficient reactions. Chemists are optimizing its production using catalytic asymmetric synthesis, aligning with the industry's shift toward environmentally friendly processes. This aligns with the increasing demand for sustainable pharmaceuticals, a hot topic in both academic and industrial circles.

The compound's CAS No. 2227876-24-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in medicinal chemistry. Users often query its physical properties (e.g., melting point, solubility) and synthetic routes, underscoring the need for detailed technical data. Additionally, its potential as a building block for peptide mimetics has sparked discussions in forums dedicated to drug design and bioconjugation.

From a commercial perspective, rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine is gaining traction as a high-value intermediate. Suppliers and contract research organizations (CROs) are increasingly listing it in catalogs, catering to the demand from pharmaceutical innovators and biotech startups. Its versatility in structure-activity relationship (SAR) studies further enhances its market appeal.

In summary, rac-(1R,2R)-2-(propan-2-yloxy)methylcyclopropylmethanamine (CAS No. 2227876-24-4) represents a compelling case study in modern chemical research. Its applications span drug development, sustainable synthesis, and material science, making it a compound to watch in the coming years. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial chemistry.